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1. Introduction Croconazole hydrochloride (CCZ) is a synthetic imidazole derivative with potent topical

antifungal activity. The development of eco-friendly analytical methods is a key goal of Green Analytical

Chemistry (GAC). This application note details a validated, green, stability-indicating RP-HPTLC method

for determining CCZ in commercial cream formulations, assessing its environmental impact using the

Analytical Eco-Scale (AES) tool [1] [2] [3].

2. Experimental Protocol

2.1. Materials and Reagents: CCZ reference standard (purity ≥99%), commercial CCZ cream (e.g.,

Pilzcin, 1% w/w CCZ). LC-grade acetone and ultra-pure water are used. All other chemicals are of
analytical grade [1].

2.2. Instrumentation and Chromatography:
HPTLC System: CAMAG system (Muttenz, Switzerland).

Stationary Phase: RP-60F254S TLC plates.
Sample Application: Automatic TLC Sampler 4 (ATS4), band length 6 mm, application rate

150 nL/s.
Mobile Phase: Acetone and water in a ratio of 80:20 (v/v).
Development: Use an automated development chamber saturated with mobile phase vapor for
30 minutes at 22°C. Development distance is 8 cm.

Detection: Densitometric scanning at 198 nm with a slit dimension of 4.00 x 0.45 mm and a
scanning speed of 20 mm/s [1].

2.3. Standard Solution Preparation: Dissolve 10 mg of CCZ reference standard in 100 mL of mobile
phase to obtain a primary stock solution of 100 µg/mL. Dilute this stock solution serially with the

mobile phase to obtain working standards in the range of 25-1200 ng/band [1].
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2.4. Sample Preparation (Cream Formulation): Accurately weigh 1.5 g of commercial CCZ cream

into a separating funnel. Add 75 mL of mobile phase, shake for 30 minutes at 25°C, and concentrate
the mixture under reduced pressure using a rotary evaporator. Reconstitute the residue in 10 mL of

mobile phase and analyze [1].
2.5. Forced Degradation Study: Subject the CCZ standard to various stress conditions (acid, base,

oxidative, thermal) to demonstrate the stability-indicating nature of the method. The method was
found to be effective in separating CCZ from its degradation products formed under acidic and

oxidative stress [1].

3. Method Validation The method was validated as per International Council for Harmonisation (ICH)

Q2(R2) guidelines [1].

Table 1: Method Validation Parameters and Results

Parameter Result Specification

Linearity Range 25-1200 ng/band -

Retardation Factor (Rf) Reported -

Theoretical Plates per meter
(N·m⁻¹)

Reported -

Accuracy (% Recovery) Data obtained at 50%, 100%, 150%

levels

Meets acceptance criteria

Precision (% RSD) Intra-day & Inter-day data obtained % RSD < 2.0%

Robustness Evaluated by varying mobile phase
ratio (±2%)

Insignificant impact on Rf or
peak area

LOD & LOQ Calculated via standard deviation
methodology

-

4. Analytical Eco-Scale Assessment The greenness of the proposed RP-HPTLC method was evaluated

using the Analytical Eco-Scale (AES), a semi-quantitative tool that assigns penalty points to hazardous

reagents and processes. A higher score indicates a greener method [2] [3].

Table 2: Analytical Eco-Scale Assessment of the RP-HPTLC Method for CCZ
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Parameter Penalty Points

Acetone (Mobile Phase) 0 (Ideal solvent)

Water (Mobile Phase) 0 (Ideal solvent)

Occupational Hazard 0

Waste 1

Energy Consumption 0

Total Penalty Points 1

Analytical Eco-Scale Score 100 - 1 = 89

An AES score of 89 classifies the method as "Excellent green analysis" [1]. This score is significantly better

than reported HPLC methods, which use larger volumes of more toxic organic solvents [1].

The following workflow diagram summarizes the key stages of the green analytical process for CCZ:
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Start: Green Analysis of CCZ

Sample Preparation

Chromatography on RP-60F254S Plate

Development: Acetone/Water (80:20 v/v)

Densitometric Scanning at 198 nm

Data Analysis & Quantification

Greenness Assessment via AES

Result: Excellent Green Method (Score: 89)

Click to download full resolution via product page

5. Conclusion The developed RP-HPTLC method is linear, precise, accurate, and robust for the

determination of CCZ in cream formulations. Its excellent Analytical Eco-Scale score of 89 confirms it as a

green alternative to conventional HPLC, aligning with the principles of Green Analytical Chemistry. This
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method is recommended for the routine analysis and stability testing of CCZ in pharmaceutical quality

control laboratories [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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